Cas no 125686-90-0 (2,6-Pyridinedicarboxylic acid, mono(phenylmethyl) ester)

• Product Name: 2,6-Pyridinedicarboxylic acid, mono(phenylmethyl) ester
• CAS No: 125686-90-0
• MF: C₁₄H₁₀NO₄
• MW: 256.233503818512
• MDL: MFCD30296978
• CID: 1218246
• PubChem ID: 71340367
• Update Time: 2025-04-20

2,6-Pyridinedicarboxylic acid, mono(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, mono(phenylmethyl) ester
• 6-phenylmethoxycarbonylpyridine-2-carboxylate
• DTXSID10767576
• Monobenzyl pyridine-2,6-dicarboxylate
• 125686-90-0
• 2,6-Pyridinedicarboxylic acid, 2-(phenylmethyl) ester
• 6-[(Benzyloxy)carbonyl]pyridine-2-carboxylate
• BUGIQUUGSSDEMD-UHFFFAOYSA-M
• AKOS032961443

• MDL： MFCD30296978
• Inchi： 1S/C14H11NO4/c16-13(17)11-7-4-8-12(15-11)14(18)19-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)/p-1
• InChI Key： BUGIQUUGSSDEMD-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=C(C(=O)[O-])N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 256.06098280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 76.49